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Compound of Interest

Compound Name: Pirodavir

Cat. No.: B1678457 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of investigational compounds like Pirodavir are paramount to ensuring laboratory

safety and environmental protection. This document provides a comprehensive, step-by-step

guide for the safe handling and disposal of Pirodavir, grounded in established laboratory

safety protocols and chemical waste management principles.

Pirodavir: Chemical and Safety Data Overview
Pirodavir is a broad-spectrum antipicornaviral agent.[1][2] Understanding its chemical and

physical properties is the first step toward safe disposal. While a specific Safety Data Sheet

(SDS) with comprehensive disposal instructions is not publicly available, information from

chemical suppliers and the compound's chemical structure allows for a conservative

assessment of its potential hazards.

Table 1: Chemical and Physical Properties of Pirodavir
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Property Value Source

CAS Number 124436-59-5 [1][3]

Molecular Formula C₂₁H₂₇N₃O₃ [1][3]

Molecular Weight 369.46 g/mol [3]

Appearance White to beige powder [3][4]

Solubility DMSO: 5 mg/mL [3][4]

Storage Temperature 2-8°C [3][4]

Storage Class 11 - Combustible Solids [3][4]

Water Hazard Class (WGK) 3 (Highly hazardous for water) [3][4]

Hazard Assessment and Waste Classification
In the absence of a specific Safety Data Sheet (SDS), Pirodavir should be handled as a

potentially hazardous chemical waste. This conservative approach is based on its chemical

structure, which contains a pyridazine ring, a piperidine ring, and an ethyl ester group. General

information on these chemical classes suggests potential for toxicity and environmental hazard.

Key considerations for hazard assessment:

Toxicity: As an active pharmaceutical ingredient, Pirodavir is designed to have biological

effects. Its toxicity profile in humans is not fully characterized, and it should be handled with

care to avoid exposure.

Environmental Hazard: With a Water Hazard Class of 3, Pirodavir is considered highly

hazardous to aquatic life.[3][4] Therefore, it must not be disposed of down the drain.

Combustibility: It is classified as a combustible solid, meaning it can catch fire, though not as

readily as a flammable substance.[3][4]

Based on these considerations, Pirodavir waste must be classified as hazardous chemical

waste and disposed of in accordance with local, state, and federal regulations, such as the

Resource Conservation and Recovery Act (RCRA) in the United States.
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Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the safe collection, storage, and disposal of

Pirodavir waste, including unused or expired compounds, contaminated labware, and personal

protective equipment (PPE).

1. Personal Protective Equipment (PPE): Before handling Pirodavir in any form, ensure the

following PPE is worn:

Nitrile gloves
Safety glasses or goggles
A lab coat

2. Waste Segregation and Collection:

Solid Pirodavir Waste:

Collect unused or expired Pirodavir powder in its original container or a clearly labeled,

sealed, and compatible waste container.

Contaminated items such as weigh boats, spatulas, and disposable labware should be

placed in a designated, sealed plastic bag or container labeled "Hazardous Chemical

Waste: Pirodavir."

Liquid Pirodavir Waste (e.g., solutions in DMSO):

Collect all liquid waste containing Pirodavir in a designated, leak-proof, and clearly

labeled hazardous waste container.

Do not mix Pirodavir waste with other incompatible chemical waste streams.

Contaminated PPE:

Used gloves, bench paper, and other contaminated disposable materials should be

collected in a designated hazardous waste bag.
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3. Waste Container Labeling: All containers of Pirodavir waste must be clearly labeled with the

following information:

The words "Hazardous Waste"
The full chemical name: "Pirodavir" and its CAS number: "124436-59-5"
The primary hazards (e.g., "Toxic," "Environmentally Hazardous")
The accumulation start date (the date the first piece of waste was added to the container)
The name of the principal investigator or laboratory contact

4. Storage of Pirodavir Waste:

Store Pirodavir waste in a designated Satellite Accumulation Area (SAA) within the

laboratory.

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.

Ensure waste containers are kept closed at all times, except when adding waste.

Store containers in secondary containment to prevent spills.

5. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the Pirodavir hazardous waste.

Do not attempt to dispose of Pirodavir waste through regular trash or by drain disposal.

The primary method of disposal for this type of chemical waste is typically incineration by a

licensed hazardous waste management facility.

Table 2: Summary of Pirodavir Disposal Procedures
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Waste Type Collection Method Container Type
Final Disposal
Route

Solid Pirodavir

(powder,

contaminated

labware)

Collect in a

designated, sealed

container.

Labeled hazardous

waste container or

bag.

Incineration via

certified vendor.

Liquid Pirodavir

(solutions)

Collect in a

designated, sealed

container.

Labeled, leak-proof

hazardous waste

container.

Incineration via

certified vendor.

Contaminated PPE

(gloves, etc.)

Place in a designated

waste bag.

Labeled hazardous

waste bag.

Incineration via

certified vendor.

Pirodavir Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Pirodavir waste in a laboratory setting.
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Caption: Pirodavir Disposal Decision Workflow.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of

Pirodavir, thereby protecting themselves, their colleagues, and the environment. Always

consult with your institution's Environmental Health and Safety department for specific

guidance and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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